Cas no 2034378-78-2 (N-(2-(4-fluorophenoxy)ethyl)-4-methoxy-1-methyl-6-oxo-1,6-dihydropyridine-3-carboxamide)

• Product Name: N-(2-(4-fluorophenoxy)ethyl)-4-methoxy-1-methyl-6-oxo-1,6-dihydropyridine-3-carboxamide
• CAS No: 2034378-78-2
• MF: C₁₆H₁₇FN₂O₄
• MW: 320.315587759018
• CID: 5810015
• PubChem ID: 91813987
• Update Time: 2025-06-08

N-(2-(4-fluorophenoxy)ethyl)-4-methoxy-1-methyl-6-oxo-1,6-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(4-fluorophenoxy)ethyl]-4-methoxy-1-methyl-6-oxopyridine-3-carboxamide
• N-(2-(4-fluorophenoxy)ethyl)-4-methoxy-1-methyl-6-oxo-1,6-dihydropyridine-3-carboxamide
• N-[2-(4-fluorophenoxy)ethyl]-4-methoxy-1-methyl-6-oxo-1,6-dihydropyridine-3-carboxamide
• AKOS025315776
• F6445-7134
• 2034378-78-2

• Inchi： 1S/C16H17FN2O4/c1-19-10-13(14(22-2)9-15(19)20)16(21)18-7-8-23-12-5-3-11(17)4-6-12/h3-6,9-10H,7-8H2,1-2H3,(H,18,21)
• InChI Key： NUBRMLOPXHVMNV-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)OCCNC(C1=CN(C)C(C=C1OC)=O)=O

Computed Properties

• Exact Mass: 320.11723519g/mol
• Monoisotopic Mass: 320.11723519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 510
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 67.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on N-(2-(4-fluorophenoxy)ethyl)-4-methoxy-1-methyl-6-oxo-1,6-dihydropyridine-3-carboxamide

Introduction to N-(2-(4-fluorophenoxy)ethyl)-4-methoxy-1-methyl-6-oxo-1,6-dihydropyridine-3-carboxamide (CAS No. 2034378-78-2)

N-(2-(4-fluorophenoxy)ethyl)-4-methoxy-1-methyl-6-oxo-1,6-dihydropyridine-3-carboxamide is a pharmaceutical compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound, identified by its CAS number 2034378-78-2, belongs to the class of dihydropyridines, which are well-known for their role in cardiovascular and neurological treatments. The presence of a fluorophenyl group and a methoxy-substituted pyridine ring enhances its pharmacological profile, making it a promising candidate for further research and development.

The chemical structure of N-(2-(4-fluorophenoxy)ethyl)-4-methoxy-1-methyl-6-oxo-1,6-dihydropyridine-3-carboxamide features a complex arrangement of functional groups that contribute to its biological activity. The fluorine atom in the 4-fluorophenoxy group introduces a degree of electronic richness, which can influence the compound's interaction with biological targets. Additionally, the methoxy group on the pyridine ring provides stability and modulates the compound's solubility, making it more suitable for formulation into pharmaceutical products.

Recent advancements in medicinal chemistry have highlighted the importance of dihydropyridines in the development of new drugs. These compounds are particularly valued for their ability to modulate calcium channels, which is crucial for treating conditions such as hypertension and angina pectoris. The specific modification of N-(2-(4-fluorophenoxy)ethyl)-4-methoxy-1-methyl-6-oxo-1,6-dihydropyridine-3-carboxamide with a fluorinated aromatic ring and an alkyl chain suggests that it may exhibit enhanced binding affinity and selectivity compared to its parent compounds.

In the realm of drug discovery, the synthesis and characterization of novel compounds like N-(2-(4-fluorophenoxy)ethyl)-4-methoxy-1-methyl-6-oxo-1,6-dihydropyridine-3-carboxamide are essential for identifying new therapeutic agents. The compound's unique structural features make it an attractive candidate for further investigation into its potential applications in treating various diseases. Researchers are particularly interested in exploring its efficacy in conditions related to cardiovascular function and neuroprotection.

The fluorophenyl group in the molecular structure of this compound is a key feature that distinguishes it from other dihydropyridines. Fluoro-substituted aromatic rings are known to enhance the metabolic stability and bioavailability of pharmaceuticals, making them more effective in vivo. The presence of this group in N-(2-(4-fluorophenoxy)ethyl)-4-methoxy-1-methyl-6-oxo-1,6-dihydropyridine-3-carboxamide suggests that it may possess improved pharmacokinetic properties compared to non-fluorinated analogs.

Moreover, the methoxy-substituted pyridine ring contributes to the compound's overall stability and solubility profile. Methoxy groups are commonly used in drug design due to their ability to enhance binding interactions with biological targets while maintaining structural integrity. The combination of these functional groups in N-(2-(4-fluorophenoxy)ethyl)-4-methoxy-1-methyl-6-oxo-1,6-dihydropyridine-3-carboxamide makes it a promising candidate for further development as a therapeutic agent.

Recent studies have demonstrated the potential of dihydropyridines as scaffolds for developing new drugs with improved efficacy and reduced side effects. The structural modifications introduced in N-(2-(4-fluorophenoxy)ethyl)-4-methoxy-1-methyl-6-o xo -1 , 6 -dih ydro p y rid ine -3 -car box am ide have been designed to optimize its pharmacological properties. These modifications include the introduction of a fluorinated aromatic ring and an alkyl chain, which are expected to enhance its binding affinity and selectivity for biological targets.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques have been employed to introduce the necessary functional groups while maintaining structural integrity. The use of modern analytical methods such as NMR spectroscopy, mass spectrometry, and X-ray crystallography has been crucial in characterizing the compound's structure and confirming its identity.

Once synthesized, N-(2-(4-fluorophenoxy)ethyl)-4-methoxy -1 -m ethyl -6 -ox o -1 , 6 -dih ydro p y rid ine -3 -car box am ide undergoes rigorous testing to evaluate its pharmacological properties. These tests include assessments of its binding affinity for biological targets, its metabolic stability, and its toxicity profile. The results of these studies will determine whether the compound is suitable for further development into a therapeutic agent.

In conclusion, N-(2-(4-fluorophenoxy)ethyl)-4-methoxy -1 -m ethyl -6 -ox o -1 , 6 -dih ydro p y rid ine -3 -car box am ide (CAS No. 2034378 78 2) is a promising pharmaceutical compound with unique structural features that make it an attractive candidate for further research and development. Its potential applications in treating cardiovascular and neurological disorders make it a valuable addition to the ongoing efforts in drug discovery. As research continues, this compound may emerge as a novel therapeutic agent with significant clinical benefits.